Cas no 2137663-93-3 (1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine)

1-(1-Methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine is a heterocyclic compound featuring both imidazole and 1,2,4-triazole moieties, offering versatile reactivity and potential applications in medicinal chemistry and agrochemical research. Its structural framework allows for selective functionalization, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of the amine group at the 2-position of the imidazole ring enhances its nucleophilic properties, facilitating further derivatization. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its dual heterocyclic architecture may contribute to binding affinity in target interactions, particularly in enzyme inhibition or receptor modulation studies. Researchers may find utility in its scaffold for developing novel therapeutic or agrochemical agents.
1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine structure
2137663-93-3 structure
Product Name:1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine
CAS No:2137663-93-3
MF:C7H10N6
MW:178.194499492645
CID:6317729
PubChem ID:165473716
Update Time:2025-10-21

1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine
    • 1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
    • 2137663-93-3
    • EN300-1109866
    • Inchi: 1S/C7H10N6/c1-12-6(10-5-11-12)4-13-3-2-9-7(13)8/h2-3,5H,4H2,1H3,(H2,8,9)
    • InChI Key: WDNSGUKLIIXNDW-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1N)CC1=NC=NN1C

Computed Properties

  • Exact Mass: 178.09669434g/mol
  • Monoisotopic Mass: 178.09669434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 74.6Ų

1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1109866-0.05g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
0.05g
$827.0 2023-10-27
Enamine
EN300-1109866-0.1g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
0.1g
$867.0 2023-10-27
Enamine
EN300-1109866-0.25g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
0.25g
$906.0 2023-10-27
Enamine
EN300-1109866-0.5g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
0.5g
$946.0 2023-10-27
Enamine
EN300-1109866-1.0g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3
1g
$1500.0 2023-06-10
Enamine
EN300-1109866-2.5g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
2.5g
$1931.0 2023-10-27
Enamine
EN300-1109866-5.0g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3
5g
$4349.0 2023-06-10
Enamine
EN300-1109866-10.0g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3
10g
$6450.0 2023-06-10
Enamine
EN300-1109866-1g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
1g
$986.0 2023-10-27
Enamine
EN300-1109866-5g
1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
2137663-93-3 95%
5g
$2858.0 2023-10-27

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137663-93-3)

The compound 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137663-93-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both imidazole and 1,2,4-triazole moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive compounds, aligning with the growing demand for novel therapeutics in drug discovery.

In recent years, the scientific community has focused on heterocyclic compounds due to their versatility in medicinal chemistry. 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine stands out because of its ability to interact with biological targets, such as enzymes and receptors. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects. The compound's CAS No. 2137663-93-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis and optimization of 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine have been explored in several studies, particularly in the context of structure-activity relationship (SAR) analysis. Its imidazol-2-amine core is known to participate in hydrogen bonding, which is critical for molecular recognition in drug design. Meanwhile, the 1,2,4-triazole ring enhances metabolic stability, a key consideration in the development of orally bioavailable drugs. These properties make it a valuable scaffold for lead optimization in pharmaceutical R&D.

Beyond pharmaceuticals, CAS No. 2137663-93-3 has potential applications in agrochemicals. The 1,2,4-triazole moiety is often associated with fungicidal and herbicidal activity, making this compound a candidate for crop protection formulations. With the increasing global focus on sustainable agriculture and green chemistry, researchers are investigating eco-friendly derivatives of this compound to reduce environmental impact while maintaining efficacy.

From a commercial perspective, the demand for 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine is driven by its versatility. Suppliers and manufacturers highlight its high purity and custom synthesis options to meet diverse research needs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, addressing the stringent requirements of regulatory agencies and end-users.

In conclusion, 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137663-93-3) represents a compelling area of study in both medicinal chemistry and agrochemical innovation. Its dual functionality and adaptability to modern drug discovery pipelines position it as a compound of enduring interest. As research continues to uncover new applications, this molecule is likely to remain a focal point in scientific and industrial discussions.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD